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Compound of Interest

Compound Name: 1-Chloroethanol

Cat. No.: B3344066 Get Quote

Introduction

1-Chloroethanol is a valuable bifunctional organic compound, classified as a halohydrin,

containing both a chlorine atom and a hydroxyl group. This structure makes it a versatile

intermediate in advanced organic synthesis, particularly in the production of pharmaceuticals,

agrochemicals, and other specialty chemicals.[1] It serves as a key building block for

introducing the 2-hydroxyethyl group into various molecules.[1] While several industrial

methods for its synthesis exist, such as the reaction of ethylene oxide with hydrogen chloride or

the chlorination of ethylene glycol, these can present challenges in terms of purity and handling

of hazardous materials.[2][3] This application note details a robust laboratory procedure for the

synthesis of high-purity 1-chloroethanol (>99%) via the ozone oxidation and subsequent

reduction of 1,4-dichloro-2-butene.[2] This method offers a straightforward route with high

yields, fast reaction times, and simpler post-reaction work-up, aligning with principles of green

chemistry.[1][2]

Safety and Handling Precautions

1-Chloroethanol is a flammable and highly toxic liquid that is fatal if swallowed, inhaled, or in

contact with skin.[4] It can cause serious eye damage and is toxic to aquatic life. All

manipulations must be performed in a well-ventilated chemical fume hood.[4][5] Personal

protective equipment (PPE), including splash goggles, a lab coat, and appropriate chemical-

resistant gloves, must be worn at all times.[4][5] An eyewash station and safety shower must
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be readily accessible.[5] Store 1-chloroethanol in a cool, dry, well-ventilated, and segregated

area away from heat, ignition sources, oxidizing agents, and alkalis.[5]

Experimental Protocol: Synthesis via Ozonolysis
This protocol is adapted from the method described in patent CN103641684B, which details

the preparation of high-purity 1-chloroethanol.[2] The process involves two main stages: the

ozonolysis of 1,4-dichloro-2-butene and the subsequent reduction of the ozonide intermediate.

Materials and Equipment:

Three-necked round-bottom flask

Ozone generator

Gas dispersion tube

Magnetic stirrer and stir bar

Low-temperature cooling bath (e.g., cryostat or dry ice/acetone bath)

Dropping funnel

Nitrogen gas inlet

Distillation apparatus

1,4-dichloro-2-butene (starting material)

Methanol (or ethanol, isopropanol) as the ozonization solvent[2]

Sodium borohydride (NaBH₄) as the reducing agent[2]

Nitrogen gas supply

Part 1: Ozonolysis of 1,4-dichloro-2-butene
Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a gas

dispersion tube connected to an ozone generator, and a gas outlet. Place the flask in a
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cooling bath.

Charging the Reactor: Charge the flask with 1,4-dichloro-2-butene and the chosen

ozonization solvent (e.g., methanol).[2]

Reaction: Cool the stirred mixture to a temperature between -25 °C and 5 °C.[2] Begin

bubbling ozone through the solution.

Monitoring: Monitor the reaction's progress using gas chromatography (GC) until the starting

material (1,4-dichloro-2-butene) is completely consumed.[2]

Quenching: Once the reaction is complete, stop the ozone flow. Purge the reaction vessel

with nitrogen gas to remove any residual ozone.[1][2]

Part 2: Reduction and Purification
Preparation: In a separate flask, prepare a solution of the reducing agent (sodium

borohydride) in methanol.

Reduction: While maintaining the reaction mixture temperature at approximately -10 °C, add

the sodium borohydride solution dropwise using a dropping funnel.[2] The reduction reaction

temperature can range from -10 °C to 30 °C.[2]

Stirring: After the addition is complete, continue to stir the mixture for an additional hour to

ensure the reaction goes to completion.[2]

Solvent Recovery: Allow the mixture to warm to room temperature. Recover the solvent

under normal pressure using a rotary evaporator.[2]

Purification: Purify the crude product by atmospheric distillation. Collect the fraction boiling at

128-129 °C to obtain pure 1-chloroethanol.[2] The predicted boiling point is approximately

101.6 °C, however, experimental conditions can vary.[1][6]

Data Presentation
The following table summarizes the quantitative data for a representative synthesis based on

the described protocol.[2]
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Parameter Value

Starting Material 1,4-dichloro-2-butene

Reducing Agent Sodium Borohydride (NaBH₄)

Molar Ratio (Reducing Agent / Starting Material) 0.9 - 1.5[2]

Ozonization Solvent Methanol

Ozonization Temperature -25 °C to 5 °C[2]

Reduction Temperature -10 °C to 30 °C[2]

Final Product 1-Chloroethanol

Purity (by Gas Chromatography) > 99%[2]

Yield ~84.5%[2]

Boiling Point (Collected Fraction) 128-129 °C[2]

Visualized Experimental Workflow and Reaction
The following diagrams illustrate the logical flow of the synthesis protocol and the chemical

transformation involved.

Caption: Experimental workflow for the synthesis of 1-Chloroethanol.
Caption: Overall reaction scheme for 1-Chloroethanol synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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